N-benzyl-N-{[1-(2-cyanoethyl)-3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}benzamide

• IUPAC Name: N-benzyl-N-[[1-(2-cyanoethyl)-3-(4-fluorophenyl)pyrazol-4-yl]methyl]benzamide
• InChI: InChI=1S/C27H23FN4O/c28-25-14-12-22(13-15-25)26-24(20-32(30-26)17-7-16-29)19-31(18-21-8-3-1-4-9-21)27(33)23-10-5-2-6-11-23/h1-6,8-15,20H,7,17-19H2
• InChI Key: CNDJEGRUBVFCCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CN(N=C2C3=CC=C(C=C3)F)CCC#N)C(=O)C4=CC=CC=C4
• Molecular Formula: C27H23FN4O
• Molecular Weight: 438.5 g/mol

Description

The compound belongs to a class of substances that often exhibit significant biological activity and are of interest in research for their potential applications in medicinal chemistry. Compounds with similar structures, particularly those featuring a pyrazole core and benzamide moiety, have been synthesized and studied for their pharmacological potentials. The presence of fluorophenyl groups suggests a likelihood of the compound exhibiting unique biological interactions, given the impact of fluorine atoms on the physicochemical properties of bioactive molecules.

Synthesis Analysis

Synthesis of compounds with similar structural frameworks typically involves multi-step organic reactions. For example, compounds with pyrazole and benzamide components have been synthesized using methods that may include direct acylation reactions, amidation, and cyclization processes. Specific routes often aim at introducing or modifying functional groups at strategic positions to achieve desired structural and functional attributes (Gavin McLaughlin et al., 2016; Wenjing Liu et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds in this class can be elucidated using a combination of spectroscopic and analytical techniques. Crystallography, NMR, and mass spectrometry are commonly employed to confirm the structure, including the arrangement of atoms and the confirmation of functional groups. For instance, the crystal structure of related compounds has been analyzed to reveal their three-dimensional conformation and intermolecular interactions, which are crucial for understanding their reactivity and biological activity (K. Kumara et al., 2018).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzimidazole derivatives have diverse biological activities and are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as medicine or materials science, and optimizing its synthesis for industrial production.